Cas no 1934459-79-6 (Ethyl 1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate)

• Product Name: Ethyl 1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
• CAS No: 1934459-79-6
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• MDL: MFCD24553635
• CID: 5247059
• Update Time: 2025-05-23

Ethyl 1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-, ethyl ester

• MDL： MFCD24553635
• Inchi： 1S/C8H10N2O4/c1-3-14-7(12)5-4-6(11)10(2)8(13)9-5/h4H,3H2,1-2H3,(H,9,13)
• InChI Key： RGPHOWUWSWZTSK-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C=C(C(OCC)=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate

Ethyl 1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate: A Comprehensive Overview

Ethyl 1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate, also known by its CAS number 1934459-79-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug discovery and agrochemicals. The structure of this compound features a pyrimidine ring system with specific substituents that contribute to its unique chemical properties and biological activities.

The pyrimidine ring system in Ethyl 1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate is partially hydrogenated and contains two oxygen atoms at positions 2 and 6. These oxygen atoms form part of the dioxo group, which plays a crucial role in stabilizing the molecule's structure. Additionally, the presence of an ethyl ester group at position 4 further enhances the compound's solubility and bioavailability. The methyl group attached to position 1 adds to the molecule's complexity and may influence its interactions with biological targets.

Recent studies have highlighted the potential of Ethyl 1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate as a lead compound for developing novel therapeutic agents. Researchers have focused on its ability to modulate key enzymes and receptors involved in various pathological processes. For instance, investigations into its inhibitory effects on kinase enzymes have shown promising results, suggesting its potential role in anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its agricultural uses. Studies have demonstrated that it exhibits potent activity against certain plant pathogens, making it a candidate for developing new fungicides or insecticides. The compound's ability to interact with specific molecular targets in pests and pathogens underscores its versatility across different application domains.

The synthesis of Ethyl 1-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate involves a series of well-established organic reactions. Typically, the process begins with the preparation of the pyrimidine ring system through condensation reactions involving appropriate starting materials. Subsequent steps involve functional group transformations to introduce the methyl and ethyl ester groups at their respective positions. The optimization of reaction conditions has been a focal point for researchers aiming to improve yield and purity.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the compound's structure and purity. For instance, NMR spectroscopy can reveal details about the spatial arrangement of atoms within the molecule, while MS can confirm the molecular weight and fragmentation patterns.

Recent advancements in computational chemistry have also contributed significantly to understanding the properties of Ethyl 1-methyl-2,6-dioxo-1,2,3,tetrahydropyrimidine-carboxylate. Molecular modeling studies have provided insights into its three-dimensional structure and interactions with biological targets. These computational approaches complement experimental studies by predicting potential binding affinities and guiding further optimization efforts.

In conclusion,Ethyl 1-methyl-2,dioxo-,tetrahydropyrimidine-carboxylate stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activities make it an attractive target for further research. As ongoing studies continue to uncover new insights into its properties and potential uses,